Cas no 2404-35-5 (Bromocycloheptane)

Bromocycloheptane (C7H13Br) is a halogenated cycloalkane featuring a seven-membered carbon ring with a bromine substituent. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its cyclic structure and reactive bromine atom make it a versatile building block for nucleophilic substitution reactions, cyclization processes, and ring-expansion methodologies. Bromocycloheptane is valued for its stability under standard conditions and its compatibility with a range of reagents, enabling precise functionalization of the cycloheptane scaffold. The compound is typically handled under inert conditions to prevent degradation and ensure optimal reactivity in synthetic applications.
Bromocycloheptane structure
Bromocycloheptane structure
Product Name:Bromocycloheptane
CAS No:2404-35-5
MF:C7H13Br
MW:177.082121610641
MDL:MFCD00004149
CID:84299
PubChem ID:16992
Update Time:2025-06-07

Bromocycloheptane Chemical and Physical Properties

Names and Identifiers

    • Bromocycloheptane
    • bromo-cycloheptane
    • c-heptyl-Br
    • Cycloheptane,bromo
    • cycloheptyl-Br
    • Cycloheptyl Bromide
    • Cycloheptane, bromo-
    • LOXORFRCPXUORP-UHFFFAOYSA-N
    • Cycloheptyl bromide, 97%
    • Cycloheptylbromide
    • bromocyclo-heptane
    • NSC9472
    • 2-bromocycloheptane
    • Bromocycloheptane, 97%
    • 1727AB
    • ST50406268
    • ST24030216
    • MDL： MFCD00004149
    • Inchi： 1S/C7H13Br/c8-7-5-3-1-2-4-6-7/h7H,1-6H2
    • InChI Key： LOXORFRCPXUORP-UHFFFAOYSA-N
    • SMILES： BrC1CCCCCC1
    • BRN： 1098389

Computed Properties

  • Exact Mass: 176.02000
  • Monoisotopic Mass: 176.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 53.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: liquid
  • Density: 1.289 g/mL at 25 °C(lit.)
  • Boiling Point: 71-72 °C/10 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:154.4°F
    Degrees Celsius:68°C
  • Refractive Index: n20/D 1.5052(lit.)
  • PSA: 0.00000
  • LogP: 3.10410
  • Solubility: Not determined

Bromocycloheptane Security Information

  • Prompt：warning
  • Hazard Statement： H227
  • Warning Statement： P210-P280-P403+P235-P501
  • Hazardous Material transportation number：UN3082 - class 9 - PG 3 - DOT NA1993 - Environmentally hazardous substances, liquid, n.o.s. HI: all (not BR)
  • WGK Germany：3
  • Hazard Category Code： 51/53
  • Safety Instruction： S24/25
  • Hazardous Material Identification： N
  • Safety Term：S24/25
  • TSCA：Yes

Bromocycloheptane Customs Data

  • HS CODE：2903890090
  • Customs Data：

    China Customs Code:

    2903890090

    Overview:

    2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Bromocycloheptane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152451-10G
Bromocycloheptane
 2404-35-5 >98.0%(GC)
10G
 ￥621.00 2021-05-24
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B152451-1g
Bromocycloheptane
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 ¥119.90 2023-09-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.
CM312-5g
Bromocycloheptane
 2404-35-5 98.0%(GC)
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 ￥1679.0 2022-06-10
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
B23110-5g
Bromocycloheptane, 97%
 2404-35-5 97%
5g
 ￥303.00 2023-02-25
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
B23110-25g
Bromocycloheptane, 97%
 2404-35-5 97%
25g
 ￥736.00 2023-02-25
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
B23110-100g
Bromocycloheptane, 97%
 2404-35-5 97%
100g
 ￥2505.00 2023-02-25
TRC
B194545-2.5g
Bromocycloheptane
 2404-35-5
2.5g
 $ 64.00 2023-04-19
TRC
B194545-5g
Bromocycloheptane
 2404-35-5
5g
 $ 98.00 2023-04-19
TRC
B194545-10g
Bromocycloheptane
 2404-35-5
10g
 $ 155.00 2023-04-19
abcr
AB132968-5 g
Bromocycloheptane, 97%; .
 2404-35-5 97%
5g
 €55.20 2023-05-10

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